Cas no 355-25-9 (Perflubutane)

• Product Name: Perflubutane
• CAS No: 355-25-9
• MF: C₄F₁₀
• MW: 238.026836395264
• MDL: MFCD00042080
• CID: 314334
• PubChem ID: 9638
• Update Time: 2025-10-31

Perflubutane Chemical and Physical Properties

Names and Identifiers

• Perflubutane
• 1,1,1,2,2,3,3,4,4,4-decafluorobutane
• PERFLUORO-N-BUTANE
• Butane,decafluoro
• CEA 410
• DECAFLUOROBUTANE
• EINECS 206-580-3
• FC 3110
• n-perfluorobutane
• Perfluorobutane
• Sonazoid
• decafluoro-butan
• decafluoro-butane
• 1,1,1,2,2,3,3,4,4,4-Decafluoro-butane
• perflubutano
• HSDB 7868
• Sonazoid (TN)
• perflubutanum
• 355-25-9
• CHEBI:134964
• Perflubutane [USAN:INN]
• AKOS015852695
• CHEMBL2104979
• Q3375325
• PERFLUBUTANE [MART.]
• PERFLUBUTANE [WHO-DD]
• Butane, 1,1,1,2,2,3,3,4,4,4-decafluoro-
• PF 5040
• D05440
• MFCD00042080
• InChI=1/C4F10/c5-1(6,3(9,10)11)2(7,8)4(12,13)1
• PFC 31-10
• PERFLUBUTANE [INN]
• AI 700
• Perflubutane (JAN/USAN/INN)
• DTXSID5059876
• NC 100100
• NS00003977
• 1,1,1,2,2,3,3,4,4,4-Decafluorobutane #
• DB12821
• PERFLUBUTANE [JAN]
• AI-700
• SCHEMBL111514
• FT-0624477
• Butane, decafluoro-
• SE4TWR0K2C
• PERFLUBUTANE [USAN]
• UNII-SE4TWR0K2C
• DB-048827

• MDL： MFCD00042080
• Inchi： 1S/C4F10/c5-1(6,3(9,10)11)2(7,8)4(12,13)14
• InChI Key： KAVGMUDTWQVPDF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 237.98400
• Monoisotopic Mass: 237.984032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1,517 g/cm3
• Melting Point: -84,5°C
• Boiling Point: -2 °C
• Flash Point: 4.2°C
• Refractive Index: 1.2482 (estimate)
• PSA: 0.00000
• LogP: 3.38160
• Solubility: Not available

Perflubutane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3163
• Safety Instruction： S3-S7
• Hazardous Material Identification：
• Safety Term：2.2
• Hazard Level：2.2
• HazardClass：2.2
• TSCA：T

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Perflubutane

Perflubutane (CAS No. 355-25-9): A Comprehensive Overview

Perflubutane, also known as tetrafluoroethane, is a chemical compound with the CAS registry number 355-25-9. This compound is a fully fluorinated alkane, consisting of a four-carbon chain with all hydrogen atoms replaced by fluorine atoms. Its chemical formula is C4F10, and it exists as a colorless, odorless gas under standard conditions. Perflubutane is widely recognized for its unique physical and chemical properties, making it a valuable substance in various industrial and scientific applications.

The synthesis of Perflubutane typically involves the fluorination of hydrocarbons, often through the use of elemental fluorine or other fluorinating agents. This process requires precise control to ensure the complete replacement of hydrogen atoms with fluorine atoms, resulting in the highly stable structure of Perflubutane. The compound's stability is attributed to the strong carbon-fluorine bonds, which are among the strongest single bonds in organic chemistry.

In terms of physical properties, Perflubutane has a boiling point of approximately -18 degrees Celsius and a melting point around -164 degrees Celsius. These properties make it suitable for use in cryogenic applications, where low temperatures are required. Additionally, its low solubility in water and high thermal stability further enhance its versatility in various industrial settings.

Perflubutane finds extensive application in the field of fire suppression systems. Due to its high efficiency in extinguishing fires without leaving residues, it is commonly used in clean agent fire suppression systems. This application is particularly valuable in environments where contamination from fire suppressants could cause significant damage, such as data centers, telecommunications facilities, and museums.

Beyond fire suppression, Perflubutane plays a crucial role in the medical field. It is utilized as a contrast agent in magnetic resonance imaging (MRI) procedures. The compound's ability to alter the magnetic properties of tissues allows for enhanced visualization of specific anatomical structures during diagnostic imaging. Recent advancements in MRI technology have further highlighted the potential of Perflubutane-based contrast agents in improving diagnostic accuracy and patient outcomes.

The environmental impact of Perflubutane has also been a subject of recent research. While it is not classified as an ozone-depleting substance, its global warming potential has raised concerns among environmental scientists. Studies are ongoing to assess its long-term effects on climate change and to explore alternatives that offer similar benefits with reduced environmental impact.

In conclusion, Perflubutane (CAS No. 355-25-9) stands out as a versatile and essential compound across multiple industries. Its unique properties make it indispensable in fire suppression systems and medical imaging technologies. As research continues to uncover new applications and address environmental concerns, the role of Perflubutane in advancing science and technology remains pivotal.